molecular formula C6H4BrN3O4 B6149064 2-amino-5-bromo-3-nitropyridine-4-carboxylic acid CAS No. 2168107-74-0

2-amino-5-bromo-3-nitropyridine-4-carboxylic acid

Cat. No. B6149064
CAS RN: 2168107-74-0
M. Wt: 262
InChI Key:
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Description

“2-amino-5-bromo-3-nitropyridine-4-carboxylic acid” is a chemical compound with the molecular formula C5H4BrN3O2 . It has a molecular weight of 218.01 . This compound is a brominated aromatic amine reagent .


Molecular Structure Analysis

The molecular structure of “2-amino-5-bromo-3-nitropyridine-4-carboxylic acid” can be represented by the InChI code: 1S/C5H4BrN3O2/c6-3-1-4(9(10)11)5(7)8-2-3/h1-2H,(H2,7,8) .


Physical And Chemical Properties Analysis

The compound is a solid at room temperature . Its melting point ranges from 205.5 to 214.5°C .

Safety and Hazards

“2-amino-5-bromo-3-nitropyridine-4-carboxylic acid” is considered harmful if swallowed. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-5-bromo-3-nitropyridine-4-carboxylic acid involves the bromination of 2-amino-3-nitropyridine-4-carboxylic acid followed by reduction of the nitro group to an amino group.", "Starting Materials": [ "2-amino-3-nitropyridine-4-carboxylic acid", "Bromine", "Acetic acid", "Hydrochloric acid", "Sodium nitrite", "Sodium sulfite", "Sodium hydroxide", "Sodium borohydride" ], "Reaction": [ "Step 1: Dissolve 2-amino-3-nitropyridine-4-carboxylic acid in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature until the reaction is complete.", "Step 3: Add hydrochloric acid to the reaction mixture to quench the excess bromine.", "Step 4: Add sodium nitrite and sodium sulfite to the reaction mixture to convert the nitro group to a diazonium salt.", "Step 5: Add sodium hydroxide to the diazonium salt solution to generate the corresponding nitroso compound.", "Step 6: Acidify the nitroso compound solution to generate the desired amino compound.", "Step 7: Add sodium borohydride to the amino compound solution to reduce the nitro group to an amino group and obtain 2-amino-5-bromo-3-nitropyridine-4-carboxylic acid." ] }

CAS RN

2168107-74-0

Product Name

2-amino-5-bromo-3-nitropyridine-4-carboxylic acid

Molecular Formula

C6H4BrN3O4

Molecular Weight

262

Purity

95

Origin of Product

United States

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